![molecular formula C21H16N2O4 B2632891 4-hydroxy-N-(7-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenecarboxamide CAS No. 866152-19-4](/img/structure/B2632891.png)
4-hydroxy-N-(7-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenecarboxamide
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Description
4-hydroxy-N-(7-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenecarboxamide is a useful research compound. Its molecular formula is C21H16N2O4 and its molecular weight is 360.369. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Derivatives
A series of novel derivatives, specifically focusing on 4-aryl-2-[2-(1-hydroxydiphenylmethyl)phenylamino]-4-oxobut-2-enoic acids and their esters, have been synthesized through reactions involving aroylpyruvic acids and their methyl esters with o-aminophenyldiphenylmethanol. This process illustrates the compound's utility in forming substituted dihydrobenzo[e][1,4]oxazepin derivatives through intramolecular heterocyclization, showcasing its potential in the development of novel pharmacologically active compounds (Kolotova et al., 1998).
Metabolic Pathway Elucidation
Research into the metabolism of dibenz[b,f]-1,4-oxazepine derivatives has provided insight into their bioactivation pathways. Specifically, studies on 10,11-dihydrodibenz[b,f]-1,4-oxazepin-11-(1OH)-one have implicated an arene oxide intermediate, indicating a complex metabolic pathway that could inform the development of safer and more effective therapeutic agents (Harrison et al., 1978).
Novel Synthesis Approaches
Innovative synthesis techniques have been developed for dibenzo[b,f][1,4]oxazepine derivatives, including asymmetric alkynylation methods. These techniques enable the creation of optically active derivatives, expanding the compound's applicability in synthesizing heterocyclic products with significant biological activities (Ren, Wang, & Liu, 2014).
Biomass-Involved Synthesis
A biomass-involved strategy has been employed for the synthesis of N-arylated dibenzo[b,e][1,4]oxazepin derivatives, showcasing an eco-friendly approach to generating novel benzo-fused N-heterocycles. This method highlights the potential for sustainable routes in producing complex organic molecules, contributing to greener pharmaceutical manufacturing practices (Zhang et al., 2015).
Polyfluorinated Derivatives
Research into polyfluorinated analogues of dibenz[b,f][1,4]oxazepines has revealed their synthesis and unique properties. These derivatives exhibit a variety of biological activities, particularly on the central nervous system, indicating their potential as psychotropic agents. The studies demonstrate the versatility of the compound in forming structurally diverse and biologically active molecules (Gerasimova, Konstantinova, & Petrenko, 1989).
properties
IUPAC Name |
4-hydroxy-N-(2-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2O4/c1-12-2-8-17-19(10-12)27-18-9-5-14(11-16(18)21(26)23-17)22-20(25)13-3-6-15(24)7-4-13/h2-11,24H,1H3,(H,22,25)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPQBBDOIFLULTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)NC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4=CC=C(C=C4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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